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Compound of Interest

Methyl 1-hydroxycyclopentane-1-
Compound Name:

carboxylate
CAS No.: 6948-25-0
Cat. No.: B1584195

Get Quote

Executive Summary: Hazard Identification

Methyl 1-hydroxycyclopentane-1-carboxylate (CAS: 6524-21-6 / 52889-86-6 depending on
iIsomer specificity) is an alpha-hydroxy ester. While valuable as a pharmaceutical intermediate
(often in anticholinergic synthesis), its disposal requires strict adherence to organic solvent
protocols.

Critical Disposal Status:
* RCRA Classification: Non-listed; likely DOO1 (Ignitable) if flash point <60°C.
e Primary Waste Stream: Non-Halogenated Organic Solvent.

¢ Incineration Requirement: High-temperature combustion is the mandatory final disposal
method to ensure complete oxidation to

and
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Chemical Characterization & Waste Profiling

Effective disposal begins with accurate characterization. You must verify these properties

against your specific lot's Certificate of Analysis (CoA), as purity affects flash point.

Property

Value | Characteristic

Disposal Implication

Functional Groups

Ester (-COOCH3), Alcohal (-
OH)

Susceptible to hydrolysis in
strong acid/base; segregate

from corrosives.

Flash Point

~45°C - 65°C (varies by purity)

Flammable/Combustible. Must

be grounded during transfer.

Water Solubility

Low to Moderate

Do NOT dispose of down the

drain.

Reactivity

Stable under normal conditions

Incompatible with strong
oxidizers (e.qg., Nitric Acid,

Peroxides).

Specific Gravity

~1.1 g/mL

Heavier than water; sinks in

aqueous spills.

Operational Protocol: From Bench to Pickup
Phase 1: Pre-Disposal Assessment (The "Self-

Validating" Step)

Before moving the chemical to a waste container, perform this logic check to prevent cross-

stream contamination events:

e Quenching Required? If the material is part of a reaction mixture (e.g., containing unreacted

reagents like thionyl chloride or strong bases), it must be quenched and neutralized to pH 6-

8 before entering the solvent waste drum.

¢ Halogen Check: Does the mixture contain Chloroform, DCM, or Bromine?
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o Yes: Move to Halogenated Waste.

o No: Proceed to Non-Halogenated Waste.

Phase 2: Segregation & Packaging

Objective: Prevent "cocktailing” incompatible chemicals which can lead to drum pressurization.
o Container Selection: Use HDPE (High-Density Polyethylene) or Amber Glass.

o Why: Esters can swell certain rubbers and degrade lower-grade plastics over time. HDPE
provides excellent resistance.

e Segregation Rule:

o DO NOT MIX WITH: Nitric acid, Chromic acid, or Peroxides. The hydroxyl group acts as a
reducing agent; mixing with strong oxidizers creates an explosion hazard.

o DO NOT MIX WITH: Strong bases (NaOH, KOH). This causes saponification (hydrolysis),
generating methanol and the carboxylate salt, potentially evolving heat in the drum.

Phase 3: Labeling & Documentation

Standard "Organic Waste" labels are insufficient for high-compliance environments.

o Label Content:
o Full Chemical Name: Methyl 1-hydroxycyclopentane-1-carboxylate.
o Constituents: If a mixture, list all solvents (e.g., "5% Compound in Ethyl Acetate").
o Hazard Checkboxes: [x] Flammable [x] Irritant.

Visual Workflows
Workflow A: Waste Stream Decision Logic

This decision tree ensures the compound is routed to the correct incineration stream,
preventing regulatory violations.
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Waste Generation:

Methyl 1-hydroxycyclopentane-1-carboxylate

Is it Pure or a Mixture?

Mixture \Pure

Does Mixture contain
Halogens (DCM, Chloroform)?

Pure Substance

Select Container:
HDPE or Safety Can

Label: 'Non-Halogenated Organic'
+ Chemical Name

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating organic ester waste. Green paths indicate the standard
protocol for this compound.

Workflow B: Spill Response Protocol
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In the event of a benchtop spill (>50 mL), follow this immediate containment procedure.

Spill Detected 1. Evacuate & Ventilate 2. Don PPE: 3. Dike with Absorbent 4. Collect into 5. Label as 6. Notify EHS
P! (Remove Ignition Sources) Nitrile Gloves + Goggles (Vermiculite/Pads) Sealed Bag/Bucket 'Hazardous Waste - Debris'

Click to download full resolution via product page

Figure 2: Immediate response workflow for organic ester spills. Speed is critical to minimize
vapor generation.

Regulatory & Compliance Framework (The "Why")
RCRA Compliance (40 CFR 261)

Under the Resource Conservation and Recovery Act (RCRA), this material is classified based
on its Ignitability characteristic (D0O01) if the flash point is below 60°C (140°F). Even if the flash
point of your specific isomer is higher, best practice in drug development is to manage it as
Hazardous Chemical Waste rather than solid waste to avoid "cradle-to-grave" liability issues.

Incineration Logic

We utilize high-temperature incineration because esters are excellent fuels.
e Mechanism:

o Benefit: This destroys the biological activity of the pharmaceutical intermediate, preventing
environmental bioaccumulation.
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Operational Disposal Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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